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Compound of Interest

Compound Name: Oleyl Oleate

Cat. No.: B145538

CAS Number: 3687-45-4

IUPAC Name: [(Z)-octadec-9-enyl] (Z)-octadec-9-enoate

Introduction

Oleyl oleate is a wax ester synthesized from the formal condensation of oleic acid and oleyl
alcohol.[1] It is a versatile compound with applications in cosmetics, and increasingly, in
pharmaceuticals as a formulation excipient.[2][3] This technical guide provides an in-depth
overview of oleyl oleate, including its physicochemical properties, synthesis, and potential
applications in drug delivery, tailored for researchers, scientists, and drug development
professionals.

Physicochemical Properties

Oleyl oleate is a colorless to pale yellow, oily liquid with a mild odor.[3] It is characterized by its
long hydrocarbon chains, which impart hydrophobic properties.[3] A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Oleyl Oleate
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Property Value Reference(s)

Identifiers

CAS Number 3687-45-4 [4]
Z)-octadec-9-enyl] (2)-

UPAC Name EJ(ctLdec—Q—enoatey] ? >l

Molecular Formula C36Hes02 [4]

Molecular Weight 532.92 g/mol

Physical Properties

Appearance Colorless to pale yellow liquid [3]
Boiling Point 596.48 °C [4]
Melting Point -7.1°C [4]
Flash Point 233.5 °C (452.3 °F)

Solubility

Water Insoluble [4]

Organic Solvents

Soluble in oil, ethanol, and

chloroform

[3]4]

Other Properties

Viscosity

Low

[4]

Synthesis of Oleyl Oleate

Oleyl oleate is typically synthesized via an esterification reaction between oleic acid and oleyl
alcohol.[1] This reaction can be catalyzed by various acidic catalysts, including heterogeneous
catalysts like sodium bisulfate (NaHSOa4) and ionic liquids.[1][6]

General Synthesis Workflow

The synthesis of oleyl oleate involves the reaction of oleic acid and oleyl alcohol, often in the
presence of a catalyst and with the removal of water to drive the reaction to completion. A
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generalized workflow for the synthesis is depicted below.
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A generalized workflow for the synthesis of oleyl oleate.

Experimental Protocols

Protocol 1: Heterogeneous Catalysis using NaHSOa4
This protocol is based on the optimization study by Al-Arafi et al. (2021).[1]

o Materials: Oleic acid (90%), oleyl alcohol (85%), sodium bisulfate (NaHSOa4), anhydrous
sodium sulfate, sodium chloride, sodium bicarbonate, and ethyl acetate.[1]

e Procedure:
o Combine oleic acid and oleyl alcohol in a 1:1 molar ratio in a reaction flask.[1]
o Add 9.9 wt% of NaHSOa (as a percentage of the weight of oleic acid).[1]
o Heat the mixture to 130 °C with continuous stirring for 8 hours.[1]
o After the reaction, cool the mixture and dissolve it in ethyl acetate.

o Wash the organic layer sequentially with saturated sodium bicarbonate solution, saturated
sodium chloride solution, and water.

o Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain
oleyl oleate.[7]

Protocol 2: lonic Liquid Catalysis

This protocol is based on the work of Al-Arafi et al. using the ionic liquid catalyst [NMP]
[CH3SO0s].[6]

o Materials: Oleic acid (90%), oleyl alcohol (85%), and [NMP][CH3SOs] catalyst.[6]
e Procedure:
o Mix oleic acid and oleyl alcohol in a 1:1 molar ratio.[6]

o Add 9.9 wt% of the ionic liquid catalyst.[6]
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o Maintain the reaction at 90 °C for 8 hours with stirring.[6]

o The product can be separated from the ionic liquid by decantation or extraction, as ionic
liquids often form a separate phase.

Table 2: Optimized Reaction Conditions for Oleyl Oleate Synthesis

Heterogeneous Catalyst lonic Liquid Catalyst
Parameter
(NaHSO4)[1] (INMP][CH3SO03])[6]
Catalyst NaHSOa4 [NMP][CH3SO0s3]
Reactant Molar Ratio (Oleic
1.1 1.1
Acid:Oleyl Alcohol)
Catalyst Amount (wt% of oleic
, 9.9% 9.9%
acid)
Reaction Temperature 130 °C 90 °C
Reaction Time 8 hours 8 hours
Achieved Yield 96.8% 86%
Characterization

The successful synthesis and purity of oleyl oleate can be confirmed using spectroscopic
techniques such as Fourier-Transform Infrared (FTIR) and Nuclear Magnetic Resonance
(NMR) spectroscopy.[6]

Fourier-Transform Infrared (FTIR) Spectroscopy

o Sample Preparation: A thin film of the oleyl oleate sample is placed between two NaCl or
KBr plates.

e Analysis: The sample is scanned over the range of 4000-400 cm~1.

o Expected Peaks: The FTIR spectrum of oleyl oleate will show a characteristic ester carbonyl
(C=0) stretching peak around 1736-1740 cm~1. The presence of this peak and the
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disappearance of the broad -OH peak from oleyl alcohol and the carboxylic acid -OH from
oleic acid indicate the formation of the ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: Dissolve 5-25 mg of oleyl oleate in approximately 0.6-0.7 mL of a
deuterated solvent such as chloroform-d (CDCIs) in an NMR tube.[8]

e Analysis: Acquire *H and 3C NMR spectra.
e Expected Signals:

o H NMR: The spectrum will show characteristic signals for the protons on the double
bonds, the protons alpha to the ester group, and the long alkyl chains.

o 13C NMR: The spectrum will show a characteristic signal for the ester carbonyl carbon
around 173 ppm.[9]

Applications in Drug Development

Oleyl oleate's properties as an emollient and its lipophilic nature make it a promising excipient
in topical and transdermal drug delivery systems.[3][10]

Penetration Enhancer

Oleyl oleate can act as a penetration enhancer, facilitating the transport of active
pharmaceutical ingredients (APIs) through the stratum corneum, the primary barrier of the skin.
[10] The proposed mechanism involves the fluidization of the stratum corneum lipids, which
increases their permeability to drug molecules.[10]
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Proposed mechanism of oleyl oleate as a skin penetration enhancer.
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Emollient and Vehicle

In topical formulations, oleyl oleate serves as an emollient, providing a smooth and non-
greasy feel.[4] Its ability to dissolve lipophilic drugs makes it a suitable vehicle for delivering

APIs to the skin.

Safety and Toxicology
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Oleyl oleate is generally considered safe for use in cosmetic and pharmaceutical formulations
at recommended concentrations.[4]

e [Irritation: High concentrations may cause mild skin and eye irritation.[4]

o Toxicity: It is reported to have low acute toxicity.[3] No carcinogenic, mutagenic, or
reproductive toxic effects have been reported.[7]

e Regulatory Status: The Cosmetic Ingredient Review (CIR) Expert Panel has concluded that
oleyl oleate is safe in the present practices of use and concentration in cosmetics when
formulated to be non-irritating.[5]

Conclusion

Oleyl oleate is a well-characterized wax ester with established synthesis protocols and a
favorable safety profile. Its physicochemical properties, particularly its lipophilicity and emollient
nature, make it a valuable excipient for researchers and professionals in the field of drug
development, especially for topical and transdermal applications. Further research into its
penetration-enhancing effects with a wider range of APIs could expand its utility in
pharmaceutical formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.cosmobiousa.com/content/document/larodan/lrd-45-3838_oleyl-oleate_msds.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_NMR_and_FTIR_Analysis_of_Vinyl_Oleate.pdf
https://ikm.org.my/publications/malaysian-journal-of-chemistry/xcesfile.php?abs=J0050-2beb1a8
https://jddtonline.info/index.php/jddt/article/download/824/498
https://www.benchchem.com/product/b145538#oleyl-oleate-cas-number-and-iupac-name
https://www.benchchem.com/product/b145538#oleyl-oleate-cas-number-and-iupac-name
https://www.benchchem.com/product/b145538#oleyl-oleate-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145538?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

